Cas no 618098-55-8 (1-(4-BROMOPHENYL)-3-(4-METHOXYPHENYL)-1H-PYRAZOLE-4-CARBALDEHYDE)

1-(4-Bromophenyl)-3-(4-methoxyphenyl)-1H-pyrazole-4-carbaldehyde is a versatile pyrazole-based aldehyde compound with applications in organic synthesis and pharmaceutical research. Its structure features a bromophenyl and methoxyphenyl substituent, enhancing reactivity for cross-coupling and functionalization reactions. The aldehyde group at the 4-position offers a key handle for further derivatization, making it valuable in constructing heterocyclic scaffolds or intermediates for bioactive molecules. The bromine substituent provides a site for palladium-catalyzed transformations, while the methoxy group contributes to electronic modulation. This compound is particularly useful in medicinal chemistry for developing targeted inhibitors or ligands due to its balanced lipophilicity and structural diversity. Suitable for controlled environments, it requires handling under inert conditions to preserve stability.

1-(4-BROMOPHENYL)-3-(4-METHOXYPHENYL)-1H-PYRAZOLE-4-CARBALDEHYDE structure

618098-55-8 structure

Product Name:1-(4-BROMOPHENYL)-3-(4-METHOXYPHENYL)-1H-PYRAZOLE-4-CARBALDEHYDE

CAS No:618098-55-8

MF:C₁₇H₁₃BrN₂O₂

MW:357.201323270798

MDL:MFCD05150388

CID:955334

PubChem ID:3843346

Update Time:2025-05-28

1-(4-BROMOPHENYL)-3-(4-METHOXYPHENYL)-1H-PYRAZOLE-4-CARBALDEHYDE Chemical and Physical Properties

Names and Identifiers

- 1-(4-BROMOPHENYL)-3-(4-METHOXYPHENYL)-1H-PYRAZOLE-4-CARBALDEHYDE
- 618098-55-8
- AKOS024412143
- MFCD05150388
- DTXSID10397195
- 1-(4-bromophenyl)-3-(4-methoxyphenyl)pyrazole-4-carbaldehyde
- MDL： MFCD05150388
- Inchi： 1S/C17H13BrN2O2/c1-22-16-8-2-12(3-9-16)17-13(11-21)10-20(19-17)15-6-4-14(18)5-7-15/h2-11H,1H3
- InChI Key： AQMGDAGLDPYYRM-UHFFFAOYSA-N
- SMILES： BrC1C=CC(=CC=1)N1C=C(C=O)C(C2C=CC(=CC=2)OC)=N1

Computed Properties

Exact Mass: 356.01604g/mol
Monoisotopic Mass: 356.01604g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 22
Rotatable Bond Count: 4
Complexity: 366
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.7
Topological Polar Surface Area: 44.1Å²

1-(4-BROMOPHENYL)-3-(4-METHOXYPHENYL)-1H-PYRAZOLE-4-CARBALDEHYDE Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
abcr	AB201085-500 mg	1-(4-Bromophenyl)-3-(4-methoxyphenyl)-1H-pyrazole-4-carbaldehyde; .	618098-55-8		500mg	€39.30	2023-06-23
abcr	AB201085-500mg	1-(4-Bromophenyl)-3-(4-methoxyphenyl)-1H-pyrazole-4-carbaldehyde; .	618098-55-8		500mg	€52.00	2025-03-19